Cas no 1208462-71-8 (2-Butylpyridine hydrochloride)

• Product Name: 2-Butylpyridine hydrochloride
• CAS No: 1208462-71-8
• MF: C₉H₁₄ClN
• MW: 171.667161464691
• CID: 4577694
• Update Time: 2025-05-20

2-Butylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Butylpyridine hydrochloride

• Inchi： 1S/C9H13N.ClH/c1-2-3-6-9-7-4-5-8-10-9;/h4-5,7-8H,2-3,6H2,1H3;1H
• InChI Key： YKRCZPBHVQPWJF-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)CCC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Butylpyridine hydrochloride

Introduction to 2-Butylpyridine Hydrochloride (CAS No. 1208462-71-8)

2-Butylpyridine hydrochloride, with the CAS number 1208462-71-8, is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is a salt form of 2-butylpyridine, which is a substituted pyridine derivative. The hydrochloride salt form enhances its solubility and stability, making it particularly useful in various applications.

The molecular formula of 2-Butylpyridine hydrochloride is C₁₀H₁₄N·HCl, and its molecular weight is approximately 185.7 g/mol. The compound is a white crystalline solid at room temperature and is highly soluble in water and organic solvents such as ethanol and methanol. These properties make it an ideal candidate for use in both laboratory research and industrial applications.

In the realm of medicinal chemistry, 2-Butylpyridine hydrochloride has shown promise as a lead compound for the development of novel drugs. Pyridine derivatives, in general, are known for their biological activities, including anti-inflammatory, antiviral, and anticancer properties. Recent studies have explored the potential of 2-butylpyridine derivatives in modulating specific biological pathways and receptors.

One notable application of 2-Butylpyridine hydrochloride is in the field of neuropharmacology. Research has indicated that certain pyridine derivatives can act as modulators of neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. By targeting these systems, compounds like 2-Butylpyridine hydrochloride could potentially be developed into treatments for neurological disorders such as depression, anxiety, and Parkinson's disease.

In addition to its potential therapeutic applications, 2-Butylpyridine hydrochloride has also been studied for its use in chemical synthesis. Pyridine derivatives are often used as ligands in transition metal-catalyzed reactions, where they can enhance the efficiency and selectivity of these processes. For example, 2-butylpyridine has been used as a ligand in palladium-catalyzed cross-coupling reactions, which are essential in the synthesis of complex organic molecules.

The stability and solubility properties of 2-Butylpyridine hydrochloride make it an attractive choice for use in analytical chemistry. It can serve as a standard or reference material in various analytical techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC). These methods are crucial for quality control and purity assessment in pharmaceutical manufacturing.

In the context of environmental chemistry, 2-Butylpyridine hydrochloride has been investigated for its environmental fate and impact. While pyridine derivatives are generally considered to have low toxicity to humans at typical exposure levels, their persistence in the environment can be a concern. Studies have focused on understanding the biodegradation pathways of these compounds to ensure their safe use and disposal.

The safety profile of 2-Butylpyridine hydrochloride is an important consideration for both researchers and industrial users. Like many organic compounds, it should be handled with appropriate precautions to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure compliance with regulatory standards.

In conclusion, 2-Butylpyridine hydrochloride (CAS No. 1208462-71-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, chemical synthesis, analytical chemistry, and environmental studies. Its unique properties make it a valuable tool for researchers seeking to advance our understanding of biological systems and develop innovative solutions to pressing health challenges.